N-(3-acetylphenyl)-2-(4-biphenylyloxy)acetamide
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Description
N-(3-acetylphenyl)-2-(4-biphenylyloxy)acetamide is a useful research compound. Its molecular formula is C22H19NO3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.13649347 g/mol and the complexity rating of the compound is 464. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
One study focused on the synthesis and molecular docking analysis of a related compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which demonstrated potential as an anticancer agent. The compound was synthesized and characterized by spectroscopic techniques, and its anticancer activity was evaluated through in silico modeling targeting the VEGFr receptor (Sharma et al., 2018). Another study provided new powder diffraction data for N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, highlighting their potential as pesticides and contributing to the understanding of their crystal structures for further application in pest management (Olszewska et al., 2011).
Potential Pharmacological Applications
The metabolic phenotyping of acetaminophen (APAP), a compound related through its functional group, has been applied in pre-clinical and clinical studies to understand its metabolism and hepatotoxicity. This research has implications for the development of biomarkers for liver injury and understanding the mechanism of APAP-induced hepatotoxicity, potentially guiding the safe use of related acetamide derivatives (Coen, 2015).
Materials Science Applications
In the realm of materials science, the synthesis of 2-(9-oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide demonstrated the utility of incorporating photoinitiators into polymer matrices. This study showcased how such compounds could improve the thermal stability of poly(methyl methacrylate) hybrid networks, indicating a potential application in developing robust materials for various industries (Batibay et al., 2020).
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-(4-phenylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO3/c1-16(24)19-8-5-9-20(14-19)23-22(25)15-26-21-12-10-18(11-13-21)17-6-3-2-4-7-17/h2-14H,15H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQITUCMOAGYWRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.